Cas no 1458593-82-2 (1-methyl-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-4-amine
• CAS No: 1458593-82-2
• MF: C₇H₁₁ClF₃N₃O
• MW: 245.629950761795
• CID: 5301717
• Update Time: 2025-10-29

1-methyl-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-4-amine

• Inchi： 1S/C7H10F3N3O.ClH/c1-13-4-5(11)6(12-13)14-3-2-7(8,9)10;/h4H,2-3,11H2,1H3;1H
• InChI Key： VFOPURDOQIYATQ-UHFFFAOYSA-N
• SMILES： O(C1=NN(C)C=C1N)CCC(F)(F)F.Cl

Additional information on 1-methyl-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-4-amine

Research Brief on 1-methyl-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-4-amine (CAS: 1458593-82-2): Recent Advances and Applications

1-methyl-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-4-amine (CAS: 1458593-82-2) is a fluorinated pyrazole derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its trifluoropropoxy substituent, exhibits unique physicochemical properties that make it a promising scaffold for the design of bioactive molecules. Recent studies have explored its synthesis, structural modifications, and biological activities, highlighting its versatility as a building block in pharmaceutical research.

The synthesis of 1-methyl-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-4-amine has been optimized to achieve high yields and purity, as reported in recent literature. Researchers have employed various strategies, including nucleophilic substitution and catalytic coupling reactions, to introduce the trifluoropropoxy group onto the pyrazole core. The compound's stability under physiological conditions and its ability to interact with biological targets have been investigated, revealing its potential as a lead compound for further optimization.

In terms of biological activity, preliminary studies suggest that 1-methyl-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-4-amine exhibits moderate inhibitory effects on certain enzymes and receptors involved in inflammatory and oncogenic pathways. For instance, it has shown activity against kinases such as JAK2 and EGFR, which are critical targets in cancer therapy. Additionally, its fluorinated side chain enhances its lipophilicity and metabolic stability, making it a candidate for further pharmacokinetic studies.

Recent advancements in computational chemistry have also shed light on the binding modes of this compound with its biological targets. Molecular docking and dynamics simulations have predicted favorable interactions with active sites of proteins, providing insights into structure-activity relationships (SAR). These computational studies are complemented by experimental data, which validate the compound's potential as a scaffold for designing novel therapeutics.

Looking ahead, the research community is focusing on derivatizing 1-methyl-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-4-amine to enhance its selectivity and potency. Collaborative efforts between academia and industry are underway to explore its applications in treating diseases such as cancer, autoimmune disorders, and infectious diseases. The compound's unique combination of fluorine atoms and pyrazole ring positions it as a valuable tool in the medicinal chemist's toolkit.

In conclusion, 1-methyl-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-4-amine represents a promising area of research in chemical biology and drug discovery. Its synthetic accessibility, biological activity, and potential for further optimization make it a compound of significant interest. Future studies will likely focus on expanding its therapeutic applications and elucidating its mechanisms of action in greater detail.